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Compound of Interest

Compound Name: 1,3-Dimethyladamantane

Cat. No.: B135411

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethyladamantane is a saturated tricyclic hydrocarbon and a derivative of adamantane.
Its rigid, cage-like structure and lipophilic nature make it a significant molecule in medicinal
chemistry and materials science. This technical guide provides a comprehensive overview of
the core physicochemical properties of 1,3-Dimethyladamantane, detailed experimental
protocols for their determination, and a look into the biological significance of its primary
derivative, Memantine. This document is intended to be a valuable resource for researchers
and professionals engaged in drug discovery, development, and the study of adamantane
derivatives.

Physicochemical Properties

The physicochemical properties of 1,3-Dimethyladamantane are crucial for its handling,
formulation, and application in synthesis. The following tables summarize the key quantitative
data available for this compound. It is important to note that there are some discrepancies in
the reported values for properties such as melting point and density across different sources;
these are presented here with their respective citations.

General and Physical Properties
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Property Value Source(s)

Molecular Formula Ci2H20 [1112]

Molecular Weight 164.29 g/mol [1][2]

CAS Number 702-79-4 [11[2]
Colorless solid with a

Appearance crystalline structure or clear [1]
colorless liquid

Melting Point -30 °C

242.00 °C (515.15 K) [1]12]

Boiling Point 186.00 °C (459.15 K) [11[2]

201.5°C

Density 0.886 g/mL at 25 °C

0.9580 g/cm?3

[1](2]

Refractive Index

n20/D 1.478

Flash Point

53 °C (127.4 °F) - closed cup

Solubility Profile

1,3-Dimethyladamantane is a non-polar compound, which dictates its solubility in various

solvents.[1][2]

Solvent Solubility Source(s)
Water Largely insoluble [1][2]
Non-polar organic solvents -

Greater solubility [1]12]

(e.g., hexane, toluene)

Chloroform

Slightly soluble

Methanol

Slightly soluble
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The solubility in non-polar solvents can be enhanced with increased temperature.[1][2]

Stability and Reactivity

1,3-Dimethyladamantane is a stable compound under normal environmental conditions.[1] It
is incompatible with strong oxidizing agents.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
physicochemical properties. Below are protocols relevant to the characterization of 1,3-
Dimethyladamantane.

Determination of Melting Point

The melting point of a solid can be determined using a capillary melting point apparatus.

Objective: To determine the temperature range over which 1,3-Dimethyladamantane
transitions from a solid to a liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered 1,3-Dimethyladamantane is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the first droplet of liquid is observed and the temperature at which the last solid crystal
melts are recorded. This range represents the melting point. For a pure substance, this
range is typically narrow.

Determination of Boiling Point

The boiling point of a liquid can be determined by distillation or using a Thiele tube.

Objective: To determine the temperature at which the vapor pressure of liquid 1,3-
Dimethyladamantane equals the atmospheric pressure.
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Methodology (Distillation):

o Apparatus Setup: A distillation apparatus is assembled with a flask containing 1,3-
Dimethyladamantane and a condenser. A thermometer is placed so that the bulb is just
below the side arm of the distillation head.

e Heating: The liquid is heated to a boil.

o Temperature Reading: The temperature is recorded when the vapor temperature is constant
and condensation is occurring on the thermometer bulb.

Determination of Density

The density of liquid 1,3-Dimethyladamantane can be measured using a pycnometer or a
digital density meter.

Objective: To determine the mass per unit volume of 1,3-Dimethyladamantane.
Methodology (Pycnometer):

o Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of
known density (e.g., water) and weighed again to determine the volume of the pycnometer.

o Measurement: The pycnometer is emptied, dried, and filled with 1,3-Dimethyladamantane.

o Calculation: The pycnometer is weighed again, and the density is calculated by dividing the
mass of the 1,3-Dimethyladamantane by the volume of the pycnometer. All measurements
should be performed at a constant temperature.

Determination of Solubility

The shake-flask method is a common technique for determining the solubility of a compound in
a particular solvent.

Objective: To determine the saturation concentration of 1,3-Dimethyladamantane in a specific
solvent at a given temperature.

Methodology:
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o Sample Preparation: An excess amount of 1,3-Dimethyladamantane is added to a known
volume of the solvent in a sealed flask.

o Equilibration: The flask is agitated in a constant temperature bath for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Analysis: The solution is allowed to stand to let undissolved solid settle. A sample of
the supernatant is carefully removed, filtered, and diluted.

e Quantification: The concentration of 1,3-Dimethyladamantane in the diluted sample is
determined using an appropriate analytical technique, such as gas chromatography (GC).

Key Applications and Related Pathways

The primary application of 1,3-Dimethyladamantane is as a key intermediate in the synthesis
of the pharmaceutical drug Memantine, which is used in the treatment of moderate-to-severe
Alzheimer's disease.[3][4]

Synthesis of Memantine from 1,3-Dimethyladamantane

A common synthetic route involves the amination of the 1,3-Dimethyladamantane core. The
following diagram illustrates a two-step synthesis process.[3]

Step 2: Hydrolysis

Hydrochloric Acid
Step 1: Formamidation Water
Ref Memantine Hydrochloride

N-formamido-3,5-dimethyladamantane

Nitric Acid
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1,3-Dimethyladamantane
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Synthesis of Memantine from 1,3-Dimethyladamantane.

Mechanism of Action of Memantine: NMDA Receptor
Antagonism

Memantine functions as an uncompetitive, low-to-moderate affinity antagonist of the N-methyl-
D-aspartate (NMDA) receptor. In Alzheimer's disease, excessive glutamate can lead to
excitotoxicity and neuronal damage through overstimulation of NMDA receptors. Memantine
blocks the NMDA receptor channel when it is open, preventing excessive influx of calcium ions
(Ca?*) while still allowing for normal synaptic transmission.[5][6][7][8]
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Mechanism of action of Memantine as an NMDA receptor antagonist.
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Conclusion

1,3-Dimethyladamantane is a compound with a unique set of physicochemical properties that
make it a valuable precursor in pharmaceutical synthesis. This guide has provided a detailed
summary of these properties, outlined experimental protocols for their determination, and
illustrated the synthetic pathway to and mechanism of action of its key derivative, Memantine.
For researchers and professionals in drug development, a thorough understanding of these
fundamental characteristics is essential for the successful application of 1,3-
Dimethyladamantane in the creation of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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